Cas no 2228973-23-5 (tert-butyl N-2-amino-2-(2-chloro-5,6,7,8-tetrahydroquinolin-3-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(2-chloro-5,6,7,8-tetrahydroquinolin-3-yl)ethylcarbamate
• CAS No: 2228973-23-5
• MF: C₁₆H₂₄ClN₃O₂
• MW: 325.833662986755
• CID: 6602543
• PubChem ID: 165802749
• Update Time: 2025-06-28

tert-butyl N-2-amino-2-(2-chloro-5,6,7,8-tetrahydroquinolin-3-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(2-chloro-5,6,7,8-tetrahydroquinolin-3-yl)ethylcarbamate
• tert-butyl N-[2-amino-2-(2-chloro-5,6,7,8-tetrahydroquinolin-3-yl)ethyl]carbamate
• EN300-1891598
• 2228973-23-5

• Inchi： 1S/C16H24ClN3O2/c1-16(2,3)22-15(21)19-9-12(18)11-8-10-6-4-5-7-13(10)20-14(11)17/h8,12H,4-7,9,18H2,1-3H3,(H,19,21)
• InChI Key： BEEJEZRRKQGBBP-UHFFFAOYSA-N
• SMILES： ClC1=C(C(CNC(=O)OC(C)(C)C)N)C=C2C(CCCC2)=N1

Computed Properties

• Exact Mass: 325.1557047g/mol
• Monoisotopic Mass: 325.1557047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl N-2-amino-2-(2-chloro-5,6,7,8-tetrahydroquinolin-3-yl)ethylcarbamate

tert-butyl N-2-amino-2-(2-chloro-5,6,7,8-tetrahydroquinolin-3-yl)ethylcarbamate: A Comprehensive Overview

In the realm of organic chemistry, the compound tert-butyl N-2-amino-2-(2-chloro-5,6,7,8-tetrahydroquinolin-3-yl)ethylcarbamate (CAS No. 2228973-23-5) stands out as a fascinating molecule with significant potential in various research and industrial applications. This compound is a derivative of quinoline, a heterocyclic aromatic system known for its versatility in chemical synthesis and biological activity. The structure of this compound is characterized by a tert-butyl group attached to a carbamate moiety, which is further connected to an aminoethyl group substituted with a 2-chloro-tetrahydroquinolinyl ring. This unique combination of functional groups makes it a valuable substrate for exploring diverse chemical transformations and biological interactions.

The synthesis of tert-butyl N-2-amino-2-(2-chloro-5,6,7,8-tetrahydroquinolin-3-yl)ethylcarbamate involves a series of well-established organic reactions. The starting material typically includes a chloro-substituted tetrahydroquinoline derivative, which undergoes nucleophilic substitution or coupling reactions to introduce the aminoethylcarbamate group. The tert-butyl group is often introduced via alkylation or esterification steps, depending on the specific synthetic pathway. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds, reducing the overall environmental footprint while maintaining high yields and purity.

One of the most promising applications of this compound lies in its potential as a precursor for drug discovery. The quinoline core is well-documented for its role in various pharmacophores, including anti-inflammatory agents and antiviral drugs. The presence of the aminoethylcarbamate group introduces additional flexibility and hydrogen bonding capacity, which can enhance bioavailability and target specificity. Recent studies have explored the use of similar compounds in modulating enzyme activity and receptor binding, paving the way for novel therapeutic interventions.

In addition to its pharmaceutical applications, tert-butyl N-2-amino-2-(2-chloro-5,6,7,8-tetrahydroquinolin-3-yl)ethylcarbamate has shown promise in materials science. Its rigid aromatic structure and functionalizable groups make it an ideal candidate for designing advanced materials such as organic semiconductors or stimuli-responsive polymers. Researchers have reported on the use of similar quinoline derivatives in constructing self-healing materials and sensors due to their ability to undergo reversible chemical transformations under specific conditions.

The study of this compound has also contributed significantly to our understanding of stereochemistry and conformational analysis. The tetrahydroquinoline ring system exhibits a unique combination of rigidity and flexibility, allowing for diverse conformations that can influence its reactivity and biological activity. Advanced computational methods, including molecular dynamics simulations and quantum mechanical calculations, have been employed to elucidate the electronic properties and conformational preferences of this molecule. These insights are crucial for designing more effective derivatives with tailored properties.

From an analytical standpoint, the characterization of tert-butyl N-2-amino-2-(2-chloro-5,6,7,8-tetrahydroquinolin-3-yl)ethylcarbamate relies on a combination of spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods provide detailed information about the molecular structure, purity, and stability of the compound. Recent advancements in high-resolution mass spectrometry have enabled precise determination of molecular weights and confirmation of structural integrity.

In conclusion,tert-butyl N-2-amino-2-(2-chloro-5,6,7,8-tetrahydroquinolin-3-yli)ethylcarbamate represents a versatile platform for exploring new frontiers in organic chemistry. Its unique structure offers opportunities for innovation across multiple disciplines while contributing to our broader understanding of molecular design principles.